Cas no 122024-80-0 (Benzo[b]thiophene-2-carboxylic acid,3-(1-methylethoxy)-5-(phenylmethoxy)-)

• Product Name: Benzo[b]thiophene-2-carboxylic acid,3-(1-methylethoxy)-5-(phenylmethoxy)-
• CAS No: 122024-80-0
• MF: C₁₉H₁₈O₄S
• MW: 342.408824443817
• CID: 1213455
• Update Time: 2024-08-04

Benzo[b]thiophene-2-carboxylic acid,3-(1-methylethoxy)-5-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxylic acid,3-(1-methylethoxy)-5-(phenylmethoxy)-
• Benzo[b]thiophene-2-carboxylic acid, 3-(1-methylethoxy)-5-(phenylmethoxy)-

• Inchi： 1S/C19H18O4S/c1-12(2)23-17-15-10-14(22-11-13-6-4-3-5-7-13)8-9-16(15)24-18(17)19(20)21/h3-10,12H,11H2,1-2H3,(H,20,21)
• InChI Key： MFIHFDWJBWXRFD-UHFFFAOYSA-N
• SMILES： C12=CC=C(OCC3=CC=CC=C3)C=C1C(OC(C)C)=C(C(O)=O)S2

Computed Properties

• Exact Mass: 342.09264

Experimental Properties

• Density: 1.279±0.06 g/cm3(Predicted)
• Melting Point: 160-161 °C
• Boiling Point: 531.2±45.0 °C(Predicted)
• PSA: 55.76
• pka: 3.44±0.30(Predicted)